Cas no 2097936-21-3 (4-ethyl-2,3-dioxo-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}piperazine-1-carboxamide)

• Product Name: 4-ethyl-2,3-dioxo-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}piperazine-1-carboxamide
• CAS No: 2097936-21-3
• MF: C₁₈H₃₀N₄O₃S
• MW: 382.520802974701
• CID: 5973802
• PubChem ID: 126854572
• Update Time: 2025-06-14

4-ethyl-2,3-dioxo-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040697855
• 4-ethyl-2,3-dioxo-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}piperazine-1-carboxamide
• F6454-2825
• 2097936-21-3
• 4-ethyl-2,3-dioxo-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]piperazine-1-carboxamide

• Inchi： 1S/C18H30N4O3S/c1-2-20-9-10-22(17(24)16(20)23)18(25)19-13-14-3-7-21(8-4-14)15-5-11-26-12-6-15/h14-15H,2-13H2,1H3,(H,19,25)
• InChI Key： HBEYQRZBTRDDEO-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N1CCC(CNC(N2C(C(N(CC)CC2)=O)=O)=O)CC1

Computed Properties

• Exact Mass: 382.20386201g/mol
• Monoisotopic Mass: 382.20386201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 98.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-ethyl-2,3-dioxo-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}piperazine-1-carboxamide

Comprehensive Analysis of 4-ethyl-2,3-dioxo-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}piperazine-1-carboxamide (CAS No. 2097936-21-3)

The compound 4-ethyl-2,3-dioxo-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}piperazine-1-carboxamide (CAS No. 2097936-21-3) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research. This piperazine-carboxamide derivative is characterized by a complex molecular architecture, combining a thian-4-yl moiety with a piperidin-4-ylmethyl group, which makes it a subject of interest for drug discovery and medicinal chemistry.

In the context of current research trends, scientists are increasingly focusing on heterocyclic compounds like this one due to their versatility in modulating biological targets. The presence of both dioxo-piperazine and carboxamide functional groups suggests potential interactions with enzymes or receptors, aligning with the growing demand for small-molecule therapeutics. Researchers are particularly intrigued by its possible role in addressing neurodegenerative disorders or inflammatory pathways, topics frequently searched in academic and AI-driven databases.

From a synthetic chemistry perspective, the 4-ethyl-2,3-dioxo core of this compound offers opportunities for further derivatization, a hot topic in structure-activity relationship (SAR) studies. Its CAS No. 2097936-21-3 serves as a critical identifier for regulatory and patent purposes, often queried in chemical databases like SciFinder or Reaxys. The compound’s thian-4-yl segment also resonates with the rising interest in sulfur-containing heterocycles, which are explored for their metabolic stability and bioavailability.

Beyond its chemical attributes, this molecule exemplifies the convergence of computational chemistry and experimental validation—a trending theme in AI-assisted drug design. Questions such as "How to optimize piperazine-based scaffolds for CNS penetration?" or "What are the ADME properties of N-alkyl carboxamides?" reflect common user inquiries that align with this compound’s profile. Such discussions underscore its relevance in modern pharmacokinetic research.

In summary, 4-ethyl-2,3-dioxo-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}piperazine-1-carboxamide represents a compelling case study at the intersection of medicinal chemistry and drug development. Its structural complexity and potential biological applicability make it a valuable candidate for further investigation, particularly in niche areas like GPCR modulation or kinase inhibition, where tailored molecular designs are increasingly sought after.